Cas no 1242470-71-8 (rac-tert-butyl (1R,6R)-2-oxo-7-azabicyclo[4.1.0]heptane-7-carboxylate, cis)

• Product Name: rac-tert-butyl (1R,6R)-2-oxo-7-azabicyclo[4.1.0]heptane-7-carboxylate, cis
• CAS No: 1242470-71-8
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 4580124
• Update Time: 2025-06-08

rac-tert-butyl (1R,6R)-2-oxo-7-azabicyclo[4.1.0]heptane-7-carboxylate, cis Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (1R,6R)-2-oxo-7-azabicyclo[4.1.0]heptane-7-carboxylate, cis
• 7-Azabicyclo[4.1.0]heptane-7-carboxylic acid, 2-oxo-, 1,1-dimethylethyl ester, (1R,6R)-

• Inchi： 1S/C11H17NO3/c1-11(2,3)15-10(14)12-7-5-4-6-8(13)9(7)12/h7,9H,4-6H2,1-3H3/t7-,9-,12?/m1/s1
• InChI Key： QIAQMEHBYUJUDH-SGAJNUDASA-N
• SMILES： [C@]12([H])[C@]([H])(N1C(OC(C)(C)C)=O)CCCC2=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on rac-tert-butyl (1R,6R)-2-oxo-7-azabicyclo[4.1.0]heptane-7-carboxylate, cis

Comprehensive Overview of rac-tert-butyl (1R,6R)-2-oxo-7-azabicyclo[4.1.0]heptane-7-carboxylate, cis (CAS No. 1242470-71-8)

The compound rac-tert-butyl (1R,6R)-2-oxo-7-azabicyclo[4.1.0]heptane-7-carboxylate, cis (CAS No. 1242470-71-8) is a highly specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique bicyclic structure and stereospecific configuration make it a valuable building block for the development of bioactive molecules, particularly in the field of asymmetric catalysis and medicinal chemistry. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and process optimization, aligning with current trends in green chemistry and sustainable synthesis.

One of the most intriguing aspects of rac-tert-butyl (1R,6R)-2-oxo-7-azabicyclo[4.1.0]heptane-7-carboxylate, cis is its role in the synthesis of chiral amines, which are critical components in many pharmaceutical APIs (Active Pharmaceutical Ingredients). The compound's cis-configuration and tert-butyl ester group provide exceptional stability and reactivity, making it a preferred choice for stereoselective transformations. Recent advancements in flow chemistry and enzymatic resolution techniques have further highlighted its importance, as users increasingly seek efficient and scalable methods for producing enantiomerically pure compounds.

In the context of search engine trends, queries related to "CAS 1242470-71-8 applications" and "synthesis of cis-azabicycloheptane derivatives" have surged, reflecting growing interest in its structural versatility. Additionally, the compound's potential in peptide mimetics and protease inhibitor design has attracted attention from researchers exploring next-generation therapeutics. Its compatibility with microwave-assisted synthesis and photocatalysis also aligns with the demand for time-efficient synthetic routes, a hot topic in modern organic chemistry.

From a technical perspective, the 7-azabicyclo[4.1.0]heptane core of this compound offers a rigid scaffold that enhances molecular recognition in target binding. This feature is particularly valuable in the design of enzyme inhibitors and receptor modulators, where precise spatial orientation is crucial. The tert-butyloxycarbonyl (Boc) protecting group further ensures compatibility with multi-step synthetic sequences, addressing common challenges in peptide coupling and heterocycle functionalization.

Environmental and regulatory considerations are also driving interest in rac-tert-butyl (1R,6R)-2-oxo-7-azabicyclo[4.1.0]heptane-7-carboxylate, cis. As industries shift toward eco-friendly solvents and atom-economical processes, this compound's potential for low-waste synthesis positions it as a sustainable alternative. Frequently asked questions (FAQs) in online forums include "How to purify cis-azabicycloheptane derivatives?" and "Scaling up Boc-protected intermediates," underscoring its practical significance in both academic and industrial settings.

In summary, rac-tert-butyl (1R,6R)-2-oxo-7-azabicyclo[4.1.0]heptane-7-carboxylate, cis (CAS No. 1242470-71-8) embodies the intersection of innovative synthetic chemistry and applied pharmaceutical science. Its adaptability to cutting-edge methodologies and alignment with global research priorities ensure its continued relevance in scientific literature and industrial applications. For researchers exploring chiral auxiliaries or bioactive scaffold design, this compound remains a cornerstone of modern chemical innovation.